Cas no 68208-26-4 (3-Amino-3-(4-chlorophenyl)-1-propanol)

• Product Name: 3-Amino-3-(4-chlorophenyl)-1-propanol
• CAS No: 68208-26-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD03412663
• CID: 892130
• PubChem ID: 17039435
• Update Time: 2025-05-26

3-Amino-3-(4-chlorophenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-chlorophenyl)-1-propanol
• 3-AMINO-3-(4-CHLORO-PHENYL)-PROPAN-1-OL
• gamma-Amino-4-chloro-benzenepropanol
• 3-amino-3-(4-chlorophenyl)propan-1-ol
• (S)-3-Amino-3-(4-chlorophenyl)-1-propanol
• (S)-beta-(4-Chlorophenyl)alaninol
• (R)--(4-Chlorophenyl)alaninol
• JGNACDMQJLVKIU-UHFFFAOYSA-N
• AB14423
• TRA0072463
• 3-amino-3-(4-chlorophenyl)1-propanol
• 3-(4-chlorophenyl)-3-amino-1-propanol
• DL-BETA-(4-CHLOROPHENYL)ALANI
• AB88526
• SY015092
• 68208-26-4
• CS-0168709
• FT-0694602
• AKOS011674478
• 3-amino-3-(4-chlorophenyl)propan-1-ol hydrochloride;3-Amino-3-(4-chlorophenyl)-1-propanol
• SB44949
• 3-Amino-3-(4-chlorophenyl)-1-propanol 68208-26-4
• MFCD07784069
• FT-0770899
• 3-(4-CHLOROPHENYL)-DL-BETA-ALANINOL
• MFCD03412663
• EN300-209177
• SCHEMBL390400
• A836050
• SY015726
• DTXSID20588754
• DB-016868
• DB-073979

• MDL： MFCD03412663
• Inchi： 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2
• InChI Key： JGNACDMQJLVKIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCO)N

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.1

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 327.9°C at 760 mmHg
• Flash Point: 152.1℃
• Refractive Index: 1.574
• Solubility: Slightly soluble (9.5 g/l) (25 º C),
• PSA: 46.25000
• LogP: 2.42250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Amino-3-(4-chlorophenyl)-1-propanol

Compound CAS No. 68208-26-4: 3-Amino-3-(4-chlorophenyl)-1-propanol

The compound with CAS No. 68208-26-4, commonly referred to as 3-Amino-3-(4-chlorophenyl)-1-propanol, is a versatile organic molecule that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a hydroxyl group (-OH) on the same carbon atom, along with a chlorophenyl substituent. This combination makes it a valuable intermediate in various chemical syntheses and applications.

3-Amino-3-(4-chlorophenyl)-1-propanol exhibits interesting physical and chemical properties due to its functional groups. The amino group imparts basicity, while the hydroxyl group introduces acidity and hydrogen bonding capabilities. The presence of the chlorophenyl group adds electronic effects, influencing the compound's reactivity and solubility. These properties make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 3-Amino-3-(4-chlorophenyl)-1-propanol in drug discovery. Researchers have explored its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to form stable hydrogen bonds with biological targets makes it an attractive candidate for medicinal chemistry applications.

In the field of materials science, 3-Amino-3-(4-chlorophenyl)-1-propanol has been investigated for its use in polymer synthesis and as a precursor for advanced materials such as conductive polymers and nanoparticles. Its unique structure allows for the creation of materials with tailored properties, including enhanced conductivity and mechanical strength.

The synthesis of 3-Amino-3-(4-chlorophenyl)-1-propanol involves multi-step reactions that typically start with chlorobenzene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Green chemistry approaches have also been applied to minimize environmental impact during synthesis.

From an environmental standpoint, understanding the fate and transport of 3-Amino-3-(4-chlorophenyl)-1-propanol in ecosystems is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, but further research is needed to assess its long-term effects on aquatic and terrestrial environments.

In conclusion, CAS No. 68208-26-4 (3-Amino-3-(4-chlorophenyl)-1-propanol) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research.